Cas no 2228541-22-6 (2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine
• CAS No: 2228541-22-6
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6324158
• PubChem ID: 165704582
• Update Time: 2025-10-07

2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine
• [2,2-difluoro-1-(2-phenylethyl)cyclopropyl]methanamine
• EN300-1863915
• 2228541-22-6

• Inchi： 1S/C12H15F2N/c13-12(14)8-11(12,9-15)7-6-10-4-2-1-3-5-10/h1-5H,6-9,15H2
• InChI Key： SLOIEJDGLVBVQV-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)CCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine

Introduction to 2,2-Difluoro-1-(2-phenylethyl)cyclopropylmethanamine (CAS No. 2228541-22-6)

2,2-Difluoro-1-(2-phenylethyl)cyclopropylmethanamine, with the CAS number 2228541-22-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, difluoro substitution, and a phenylethyl group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The cyclopropyl ring in 2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine imparts rigidity and conformational constraint to the molecule, which can influence its binding affinity and selectivity towards specific biological targets. The difluoro substitution enhances the lipophilicity of the compound, potentially improving its cell membrane permeability and bioavailability. The phenylethyl group, on the other hand, provides additional hydrophobic interactions that can enhance the compound's binding to protein targets.

Recent studies have explored the potential therapeutic applications of 2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine. One notable area of research is its activity as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity as a serotonin reuptake inhibitor (SRI). This property suggests its potential use in the treatment of mood disorders such as depression and anxiety.

Another area of interest is the compound's potential as an analgesic agent. Research conducted at the University of California, San Francisco, demonstrated that 2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine has significant analgesic effects in animal models of pain. The mechanism of action appears to involve modulation of nociceptive pathways, potentially through interaction with opioid receptors or other pain-related signaling molecules.

In addition to its therapeutic potential, 2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine has been studied for its safety and pharmacokinetic properties. Preclinical studies have shown that it has a favorable safety profile with minimal toxicity at therapeutic doses. Pharmacokinetic analysis revealed that the compound has good oral bioavailability and a moderate half-life, which are desirable properties for a drug candidate.

The synthesis of 2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine has also been an area of active research. A recent publication in Organic Letters described an efficient synthetic route that involves a palladium-catalyzed coupling reaction followed by selective fluorination steps. This synthetic method provides high yields and purity, making it suitable for large-scale production.

The potential applications of 2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine extend beyond traditional pharmaceuticals. It has also been investigated for use in diagnostic imaging agents due to its ability to cross cell membranes and bind to specific targets. For example, a study published in Bioconjugate Chemistry explored the use of radiolabeled derivatives of this compound for positron emission tomography (PET) imaging.

In conclusion, 2,2-difluoro-1-(2-phenylethyl)cyclopropylmethanamine (CAS No. 2228541-22-6) is a promising compound with diverse potential applications in medicine and diagnostics. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical trials. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.